molecular formula C10H8ClNO2S B1168958 paprin CAS No. 114949-43-8

paprin

Cat. No.: B1168958
CAS No.: 114949-43-8
Attention: For research use only. Not for human or veterinary use.
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Description

Paprin is a single-cell protein (SCP) derived from yeast (Candida spp.) cultivated on a liquid paraffin medium . It serves as a protein-vitamin concentrate (PVC) for animal feed, containing 40–60% protein by dry weight . Its production involves microbial fermentation, where yeast metabolizes hydrocarbons to synthesize biomass rich in proteins, lipids, and vitamins. This compound gained attention as a cost-effective alternative to traditional protein sources like fishmeal, particularly in regions aiming to reduce dependency on imported feed additives . However, its adoption has been controversial due to reported adverse effects on animal health, including disrupted nerve function and growth abnormalities at high dietary concentrations (e.g., 7.5%) .

Properties

CAS No.

114949-43-8

Molecular Formula

C10H8ClNO2S

Synonyms

paprin

Origin of Product

United States

Comparison with Similar Compounds

Comparative Analysis with Similar Compounds

Paprin vs. Gaprin

Gaprin, another PVC, is synthesized from the biomass of methane-oxidizing bacteria (Methylococcus capsulatus) grown on natural gas. Key distinctions include:

Property This compound Gaprin References
Protein Content 40–60% Up to 80%
Refractive Index 1.46 (in water) 1.52 (in water)
Particle Shape Near-spherical (0.5–2 aspect ratio) Irregular/Deformed
Safety Profile Linked to neurotoxic effects in animals No reported toxicity
  • Optical Identification : The refractive index difference enables discrimination via light-scattering matrices. For small particles (size parameter xeff ≈ 1), shape differences dominate identification (this compound’s near-spherical vs. Gaprin’s irregularity). At larger sizes (xeff ≥ 3), refractive index contrasts (Δn = 0.06) become significant .
  • Nutritional Efficiency : Gaprin’s higher protein content (80%) makes it superior for feed efficiency, though this compound’s lipid-rich profile may benefit energy requirements .

This compound vs. Conventional Protein Sources

Fishmeal:
  • Protein Content : ~60–72%, but unsustainable due to overfishing .
  • Safety: No neurotoxicity risks, unlike this compound .
  • Cost : this compound is cheaper but offset by health risks .
Yeast-Based SCP:
  • Substrate : Grown on molasses or agricultural waste (vs. paraffin for this compound).
  • Safety: No reported adverse effects, unlike this compound’s amino acid abnormalities .

Other Single-Cell Proteins (SCPs)

  • Bacterial Biomass (e.g., Spirulina): Higher protein (60–70%) and safer, but requires controlled growth conditions .

Key Research Findings

Technological Advancements in Identification

Light-scattering matrix analysis is a non-destructive method to distinguish this compound and Gaprin suspensions:

  • Matrix Elements : Elements F12 and F34 show marked angular dependence due to shape and refractive index differences (Figure 5 in ).
  • Spectral Regions: Identification is most reliable at wavelengths with minimal absorption (k ≈ 0), reducing signal noise .

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